Cas no 1340465-38-4 (1-[2-Oxo-2-(pyrrolidin-1-yl)ethyl]azetidine-3-carboxylic acid)

• Product Name: 1-[2-Oxo-2-(pyrrolidin-1-yl)ethyl]azetidine-3-carboxylic acid
• CAS No: 1340465-38-4
• MF: C₁₀H₁₆N₂O₃
• MW: 212.245642662048
• CID: 5047415
• Update Time: 2025-07-23

1-[2-Oxo-2-(pyrrolidin-1-yl)ethyl]azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[2-oxo-2-(pyrrolidin-1-yl)ethyl]azetidine-3-carboxylic acid
• 1-(2-Oxo-2-(pyrrolidin-1-yl)ethyl)azetidine-3-carboxylic acid
• 1-(2-oxo-2-pyrrolidin-1-ylethyl)azetidine-3-carboxylic acid
• 1-[2-Oxo-2-(pyrrolidin-1-yl)ethyl]azetidine-3-carboxylic acid

• Inchi： 1S/C10H16N2O3/c13-9(12-3-1-2-4-12)7-11-5-8(6-11)10(14)15/h8H,1-7H2,(H,14,15)
• InChI Key： JAVLVEZPGFKZJI-UHFFFAOYSA-N
• SMILES： O=C(CN1CC(C(=O)O)C1)N1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 268
• XLogP3: -2.7
• Topological Polar Surface Area: 60.8

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 418.9±40.0 °C at 760 mmHg
• Flash Point: 207.1±27.3 °C
• Vapor Pressure: 0.0±2.1 mmHg at 25°C

1-[2-Oxo-2-(pyrrolidin-1-yl)ethyl]azetidine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-[2-Oxo-2-(pyrrolidin-1-yl)ethyl]azetidine-3-carboxylic acid

Introduction to 1-[2-Oxo-2-(pyrrolidin-1-yl)ethyl]azetidine-3-carboxylic Acid (CAS No. 1340465-38-4)

1-[2-Oxo-2-(pyrrolidin-1-yl)ethyl]azetidine-3-carboxylic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and versatile biological activities. This compound, identified by the CAS number 1340465-38-4, has garnered attention due to its potential applications in drug development and medicinal chemistry. The unique arrangement of functional groups in its molecular framework, including the pyrrolidin-1-yl moiety and the azetidine ring, contributes to its distinctive chemical properties and reactivity.

The synthesis of 1-[2-Oxo-2-(pyrrolidin-1-yl)ethyl]azetidine-3-carboxylic acid involves intricate organic reactions that highlight the compound's synthetic challenge. The presence of the 2-Oxo group and the carboxylic acid functionality at the 3-position of the azetidine ring enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Researchers have leveraged these characteristics to explore its utility in various pharmacological contexts.

Recent advancements in medicinal chemistry have demonstrated the compound's potential as a building block for the development of novel therapeutic agents. The pyrrolidin-1-yl group, known for its ability to enhance bioavailability and binding affinity, has been particularly studied for its role in drug design. In particular, studies have shown that this moiety can improve the pharmacokinetic properties of small molecule drugs, making them more effective in vivo.

The azetidine ring, a five-membered heterocycle, introduces additional complexity to the compound's structure. This ring system is known for its stability and flexibility, which can be advantageous in drug design. Researchers have explored modifications to this ring to optimize its interactions with biological targets. For instance, studies have investigated how variations in the substitution pattern of the azetidine ring can influence its binding affinity and selectivity for specific enzymes or receptors.

In terms of biological activity, 1-[2-Oxo-2-(pyrrolidin-1-yl)ethyl]azetidine-3-carboxylic acid has shown promise in several pharmacological contexts. Preliminary studies have indicated that it may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. These findings are particularly intriguing given the growing interest in developing drugs that target inflammation-related diseases. The compound's ability to modulate enzyme activity could make it a valuable candidate for further investigation.

The carboxylic acid functionality at the 3-position of the azetidine ring provides another avenue for exploration. This group can be readily modified through various chemical reactions, allowing researchers to tailor the compound's properties for specific applications. For example, esterification or amidation of this carboxylic acid group can yield derivatives with enhanced solubility or stability, which are often critical factors in drug development.

The role of computational chemistry in studying 1-[2-Oxo-2-(pyrrolidin-1-yl)ethyl]azetidine-3-carboxylic acid cannot be overstated. Advanced computational methods have enabled researchers to predict and analyze the compound's behavior with high precision. These techniques include molecular dynamics simulations, quantum mechanical calculations, and virtual screening assays. By leveraging these tools, scientists can gain insights into the compound's interactions with biological targets and optimize its design for improved efficacy.

The integration of experimental and computational approaches has been particularly effective in unraveling the complex structure-property relationships of this compound. Experimental data from synthetic chemistry and biological assays provide a foundation for computational models, which in turn offer predictions that guide further experimentation. This iterative process has accelerated the discovery and development of novel therapeutic agents based on 1-[2-Oxo-2-(pyrrolidin-1-yl)ethyl]azetidine-3-carboxylic acid.

In conclusion, 1-[2-Oxo-2-(pyrrolidin-1-yl)ethyl]azetidine-3-carboxylic acid (CAS No. 1340465-38-4) represents a fascinating subject of study in pharmaceutical chemistry. Its unique molecular structure, characterized by the presence of a pyrrolidin-1-yl group and an azetidine ring, offers numerous opportunities for synthetic manipulation and biological exploration. Recent research highlights its potential as a precursor for novel drugs targeting various diseases, particularly those involving inflammatory pathways. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in future pharmaceutical developments.